Cas no 1516339-66-4 (1-(4-methoxy-3,5-dimethylphenyl)propan-2-one)

• Product Name: 1-(4-methoxy-3,5-dimethylphenyl)propan-2-one
• CAS No: 1516339-66-4
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 6419204
• PubChem ID: 96752048
• Update Time: 2025-07-02

1-(4-methoxy-3,5-dimethylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxy-3,5-dimethylphenyl)propan-2-one
• EN300-1764380
• 1516339-66-4

• Inchi： 1S/C12H16O2/c1-8-5-11(7-10(3)13)6-9(2)12(8)14-4/h5-6H,7H2,1-4H3
• InChI Key： RXYYCURHHRPNCR-UHFFFAOYSA-N
• SMILES： O(C)C1C(C)=CC(CC(C)=O)=CC=1C

Computed Properties

• Exact Mass: 192.115029749g/mol
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26.3Ų

Additional information on 1-(4-methoxy-3,5-dimethylphenyl)propan-2-one

Chemical Profile of 1-(4-methoxy-3,5-dimethylphenyl)propan-2-one (CAS No. 1516339-66-4)

1-(4-methoxy-3,5-dimethylphenyl)propan-2-one, identified by its Chemical Abstracts Service registry number CAS No. 1516339-66-4, is a significant organic compound that has garnered attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound, featuring a phenyl ring substituted with methoxy and dimethyl groups at the 4th and 3,5 positions respectively, combined with an acetyl group at the 2-position of the propanone chain, exhibits a unique structural framework that lends itself to diverse chemical reactivity and potential biological applications.

The molecular structure of 1-(4-methoxy-3,5-dimethylphenyl)propan-2-one consists of a benzene ring modified by two alkyl groups and one alkoxy group, which creates a complex electronic environment. The methoxy group (-OCH₃) at the para position relative to the acetyl group introduces a polar character to the molecule, enhancing its solubility in polar solvents and potentially influencing its interactions with biological targets. Meanwhile, the dimethyl groups at the ortho positions (3 and 5) contribute to steric hindrance and may affect the compound's binding affinity to specific receptors or enzymes.

This compound has been studied for its potential role in medicinal chemistry, particularly as a precursor or intermediate in the synthesis of more complex molecules. The presence of both aromatic and aliphatic functional groups makes it a versatile building block for further derivatization. Researchers have explored its reactivity in various transformations, including Friedel-Crafts acylations, nucleophilic substitutions, and condensation reactions, which highlight its utility in constructing heterocyclic scaffolds or introducing additional functional moieties.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacological properties of 1-(4-methoxy-3,5-dimethylphenyl)propan-2-one. Molecular docking studies have suggested that this compound may interact with certain protein targets, making it a candidate for further investigation as an active pharmaceutical ingredient (API) or as a tool compound in drug discovery campaigns. The combination of computational modeling with experimental validation provides a robust approach to evaluating its biological potential.

In addition to its synthetic value, 1-(4-methoxy-3,5-dimethylphenyl)propan-2-one has been examined in the context of developing novel agrochemicals. The structural features present in this molecule can be leveraged to design compounds with improved efficacy against pests or pathogens while maintaining environmental safety. Such applications are particularly relevant in light of growing concerns about resistance to conventional pesticides and the need for sustainable agricultural practices.

The synthesis of 1-(4-methoxy-3,5-dimethylphenyl)propan-2-one typically involves multi-step organic reactions starting from commercially available aromatic precursors. The introduction of the methoxy and dimethyl groups can be achieved through methylation and formylation reactions, followed by acetylation to install the carbonyl functionality at the second carbon of the propanone chain. Optimizing these synthetic routes is crucial for achieving high yields and purity levels required for pharmaceutical applications.

Quality control and analytical characterization play a pivotal role in ensuring the integrity of 1-(4-methoxy-3,5-dimethylphenyl)propan-2-one throughout its lifecycle. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm structural identity and assess purity. These analytical methods provide critical data for regulatory submissions and ensure that the compound meets stringent industry standards.

The growing interest in 1-(4-methoxy-3,5-dimethylphenyl)propan-2-one underscores its importance as a chemical entity with broad utility across multiple sectors. As research continues to uncover new applications and synthetic methodologies, this compound is poised to remain a valuable asset in both academic laboratories and industrial settings. Its unique structural features offer opportunities for innovation that could lead to breakthroughs in drug development, material science, and beyond.